![molecular formula C19H27NO2 B274393 3-[(2-Ethoxybenzyl)amino]-1-adamantanol](/img/structure/B274393.png)
3-[(2-Ethoxybenzyl)amino]-1-adamantanol
Description
3-[(2-Ethoxybenzyl)amino]-1-adamantanol is a synthetic adamantane derivative characterized by a hydroxyl group at the 1-position of the adamantane core and a 2-ethoxybenzyl-substituted amino group at the 3-position. Adamantane derivatives are valued for their rigid, lipophilic structure, which enhances binding to hydrophobic biological targets and improves metabolic stability .
The introduction of the 2-ethoxybenzyl group likely involves substitution or condensation reactions, as seen in other adamantylamino heterocycles .
Applications: Adamantane derivatives are utilized in medicinal chemistry (e.g., enhancing TNF-α production ), catalysis (e.g., enantioselective reactions ), and materials science (e.g., fluorescent probes ).
Properties
Molecular Formula |
C19H27NO2 |
|---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
3-[(2-ethoxyphenyl)methylamino]adamantan-1-ol |
InChI |
InChI=1S/C19H27NO2/c1-2-22-17-6-4-3-5-16(17)12-20-18-8-14-7-15(9-18)11-19(21,10-14)13-18/h3-6,14-15,20-21H,2,7-13H2,1H3 |
InChI Key |
DNQFOLNHDMVUHM-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1CNC23CC4CC(C2)CC(C4)(C3)O |
Canonical SMILES |
CCOC1=CC=CC=C1CNC23CC4CC(C2)CC(C4)(C3)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physical Properties of Selected Adamantane Derivatives
| Compound Name | CAS Number | Molecular Weight (g/mol) | Substituent | Melting Point (°C) | Key Applications |
|---|---|---|---|---|---|
| 3-[(2-Ethoxybenzyl)amino]-1-adamantanol | - | ~297.4 (calculated) | 2-Ethoxybenzylamino | N/A | Medicinal chemistry |
| 3-Amino-1-adamantanol | 702-82-9 | 167.25 | Amino | N/A | Anticancer precursors |
| 3-(Hydroxymethyl)-1-adamantanol | 38584-37-1 | 182.26 | Hydroxymethyl | 158 | Polymer synthesis |
| (R)-123 (BINOL derivative) | - | ~500 (estimated) | Tri-adamantanyl | N/A | Asymmetric catalysis |
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